![molecular formula C11H13N5O B2830675 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone CAS No. 2034269-66-2](/img/structure/B2830675.png)
1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone, also known as AZD8055, is a small molecule inhibitor that targets the mammalian target of rapamycin (mTOR) kinase. mTOR is a serine/threonine protein kinase that regulates cell growth, proliferation, and survival. Dysregulation of mTOR signaling has been implicated in various diseases, including cancer, diabetes, and neurodegeneration. AZD8055 has been extensively studied for its potential therapeutic applications in these diseases.
Scientific Research Applications
Antibacterial Agents
Nitrogen-carbon-linked (azolylphenyl)oxazolidinone derivatives, including those with pyrrole and triazole moieties, have been prepared to expand the antibacterial spectrum to include Gram-negative organisms such as Haemophilus influenzae and Moraxella catarrhalis. Various substituents on the azole moieties significantly affect antibacterial activity, with certain analogues demonstrating dramatic improvements against both Gram-positive and Gram-negative bacteria (Genin et al., 2000).
Antitumor Antibiotics
The coupling of azetidinone-substituted alkenes has led to the synthesis of imine-, triazoline-, or aziridine-containing pyrrolo[1,4]benzodiazepines (PBDs), which are a potent class of antitumor antibiotics (Hemming et al., 2014).
Synthesis Methodologies
An expedient iodine-catalyzed synthesis method for 3-pyrrole-substituted 2-azetidinones has been developed. This method leverages molecular iodine under microwave irradiation, facilitating the synthesis of various 3-pyrrole-substituted 2-azetidinones with a range of substituents, demonstrating the versatility and efficiency of this approach in generating potentially bioactive compounds (Bandyopadhyay et al., 2012).
Antimicrobial and Cytotoxic Activity
Compounds derived from 4-(2,5-dimethylpyrrol-1-yl)/4-pyrrol-1-yl benzoic acid hydrazide have shown significant antimicrobial activity, including against Mycobacterium tuberculosis. This research highlights the potential of these compounds in addressing infectious diseases and possibly contributing to the development of new antimicrobial agents (Joshi et al., 2013).
Azacoronene Derivatives
Research on pyrrole-fused azacoronene derivatives has investigated their optical and electronic properties. This work contributes to understanding the influence of structural modification on the properties of these compounds, which could be beneficial for developing materials with specific optical or electronic characteristics (Takase et al., 2013).
properties
IUPAC Name |
2-pyrrol-1-yl-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N5O/c17-11(9-14-4-1-2-5-14)15-7-10(8-15)16-6-3-12-13-16/h1-6,10H,7-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSSCILGBCBJILP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CN2C=CC=C2)N3C=CN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.